2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one

• IUPAC Name: 2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one
• InChI: InChI=1S/C16H20N4OS/c21-15-9-14(11-5-6-11)17-16(18-15)22-10-12-7-8-20(19-12)13-3-1-2-4-13/h7-9,11,13H,1-6,10H2,(H,17,18,21)
• InChI Key: YBBSGTOSSXXJSR-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C=CC(=N2)CSC3=NC(=CC(=O)N3)C4CC4
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one is a pyrimidine derivative that has been synthesized and studied for its potential use in scientific research. This compound has shown promise in various studies due to its unique properties and mechanism of action.

Mechanism of Action

The mechanism of action of 2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one involves inhibition of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo synthesis of pyrimidine nucleotides. By inhibiting this enzyme, the compound disrupts the synthesis of DNA and RNA, leading to the inhibition of cell growth and induction of apoptosis.
Biochemical and Physiological Effects:
Studies have shown that this compound has both biochemical and physiological effects. Biochemically, the compound inhibits the activity of DHODH, leading to disruption of nucleotide synthesis. Physiologically, the compound has been shown to inhibit cancer cell growth and induce apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one in lab experiments is its ability to inhibit the growth of cancer cells, making it a potential candidate for cancer therapy. However, a limitation of using this compound is its potential toxicity and side effects, which need to be further studied and evaluated.

Future Directions

There are several future directions for the study of 2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one. One direction is to further study the compound's mechanism of action and its potential use in the treatment of other diseases, such as inflammation and autoimmune disorders. Another direction is to evaluate the compound's toxicity and side effects in order to determine its safety for use in humans. Additionally, further studies could be conducted to optimize the synthesis method and improve the compound's efficacy.

Synthesis Methods

The synthesis of 2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one involves a series of reactions. The starting material is 1-cyclopentyl-3-(2-chloroethyl)-1H-pyrazole, which is reacted with sodium hydride and methylthiomethyl chloride to form 1-cyclopentyl-3-(methylthiomethyl)-1H-pyrazole. This intermediate is then reacted with 4-cyclopropyl-2-oxo-1,2-dihydropyrimidine-5-carboxylic acid ethyl ester in the presence of a base to form the final product.

Scientific Research Applications

2-[(1-cyclopentylpyrazol-3-yl)methylsulfanyl]-4-cyclopropyl-1H-pyrimidin-6-one has been studied for its potential use in scientific research, particularly in the field of cancer research. This compound has been shown to inhibit the growth of cancer cells and induce apoptosis, making it a potential candidate for cancer therapy. It has also been studied for its potential use in the treatment of other diseases, such as inflammation and autoimmune disorders.